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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Theoretical Nuclear Models Against Experimental Data for the Carbon-15 Isotope.

The carbon-15 (¹⁵C) isotope, with its neutron-rich structure, serves as a crucial testing ground

for modern nuclear theories. This guide provides a direct comparison of experimental data for

¹⁵C with predictions from prominent nuclear models, offering a clear benchmark for their

performance. The presented data is essential for researchers in nuclear physics and chemistry,

and provides context for professionals in fields such as drug development where isotopic

analysis is pertinent.

Experimental Data vs. Theoretical Predictions
The following tables summarize the key experimentally determined properties of Carbon-15
and compare them against theoretical predictions from various nuclear models. This allows for

a quantitative assessment of each model's accuracy in describing this light, neutron-rich

nucleus.
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Property Experimental Value Source

Isotopic Mass 15.0105993(9) u [1]

Binding Energy 106.502 MeV [1]

Binding Energy per Nucleon 7.100 MeV [1][2]

Half-Life 2.449(5) s [1][3]

Decay Mode 100% β⁻ to ¹⁵N [1][3]

Spin and Parity (J^π) 1/2⁺ [1]

Root-Mean-Square (rms)

Matter Radius
2.576 fm [1]

Comparison with Theoretical Models
The following table presents a comparison of experimental data with predictions from the Shell

Model and ab initio Self-Consistent Green's Function (SCGF) calculations.

Property Experimental Value
Shell Model (SFO-
tls interaction)

SCGF (NNLOsat
interaction)

Excitation Energies

(keV)
0 (g.s.), 740 (Agreement noted) (Agreement noted)

Spectroscopic Factors (Values determined) (Good agreement) (Compared in study)

Note: A 2023 study highlighted very good agreement between their experimental results for

excitation energies and spectroscopic factors of ¹⁵C and Shell-Model calculations using the

SFO-tls interaction.[4] The same study also compared these results to ab initio SCGF

calculations.

Experimental Protocols
The acquisition of precise experimental data for unstable isotopes like Carbon-15 relies on

sophisticated techniques. Below are brief descriptions of the methodologies used to determine

the key properties discussed in this guide.
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Production of Carbon-15: The ¹⁵C isotope is produced artificially in particle accelerators. One

common method involves the bombardment of a Carbon-14 enriched target with deuterons,

leading to a (d,p) reaction: ¹⁴C(d,p)¹⁵C.[1] Another technique utilizes the ¹⁸O(n,α)¹⁵C reaction.[1]

Mass Measurement: The isotopic mass of ¹⁵C is determined with high precision using mass

spectrometry techniques. This involves measuring the mass-to-charge ratio of the ions in a

magnetic and electric field.

Half-Life and Decay Mode Determination: The half-life is measured by observing the decay rate

of a sample of ¹⁵C over time. The decay products are identified using radiation detectors, which

can distinguish the type and energy of the emitted particles. For ¹⁵C, the characteristic beta

decay to Nitrogen-15 is observed.[1][3]

Spin and Parity Measurement: The spin and parity of the nuclear ground state are determined

through the analysis of nuclear reactions that populate specific energy levels in the nucleus.

The angular distribution of the reaction products provides information about the angular

momentum and parity of the states involved.[4]

Matter Radius Measurement: The root-mean-square matter radius is determined by scattering

experiments. For example, proton elastic scattering on the ¹⁵C nucleus at intermediate

energies can be used. The differential cross-sections obtained from these experiments are then

analyzed using theoretical models, such as the Glauber multiple-scattering theory, to deduce

the nuclear matter density distribution and its radius.[5]

Visualization of the Benchmarking Process
The following diagram illustrates the general workflow for benchmarking nuclear models using

experimental data.
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Caption: Workflow for benchmarking nuclear models against experimental data.

Prominent Nuclear Models in Brief
Shell Model: This model describes the nucleus in terms of nucleons (protons and neutrons)

occupying discrete energy levels, or "shells," analogous to the electron shells in atoms.[6][7]

It is particularly successful in predicting the properties of nuclei near closed shells.

No-Core Shell Model (NCSM): An ab initio method that treats all nucleons in a nucleus as

active particles, interacting through realistic nucleon-nucleon and three-nucleon forces.[8][9]
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[10][11] It aims to solve the nuclear many-body problem from first principles.

Quantum Monte Carlo (QMC) Methods: These are computational techniques used to solve

the nuclear many-body problem by stochastically sampling the nuclear wave function.[12]

[13][14] QMC methods have shown great success in calculating the properties of light nuclei.

[12][15]

This guide provides a snapshot of the current state of nuclear structure physics as it pertains to

the Carbon-15 nucleus. The ongoing interplay between experimental measurements and

theoretical modeling continues to refine our understanding of the forces that bind the atomic

nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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